Cas no 7706-85-6 (4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one)

• Product Name: 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one
• CAS No: 7706-85-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 3241369
• PubChem ID: 23243328
• Update Time: 2025-06-08

4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(5H)-FURANONE, 4-(3-METHOXYPHENYL)-
• 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one
• 4-(3-Methoxy-phenyl)-5H-furan-2-one
• SCHEMBL5231493
• RGWSXTLXRHYMOC-UHFFFAOYSA-N
• EN300-1452173
• 7706-85-6

• Inchi： 1S/C11H10O3/c1-13-10-4-2-3-8(5-10)9-6-11(12)14-7-9/h2-6H,7H2,1H3
• InChI Key： RGWSXTLXRHYMOC-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1)C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one

Exploring 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one (CAS No. 7706-85-6): Properties, Applications, and Innovations

4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one (CAS No. 7706-85-6) is a fascinating organic compound that has garnered significant attention in pharmaceutical and materials science research. This lactone derivative features a methoxyphenyl substituent, which contributes to its unique chemical and biological properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development, flavor and fragrance synthesis, and advanced material design.

The structural motif of 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one includes a dihydrofuranone ring, a common scaffold in bioactive molecules. This feature makes it a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Recent studies highlight its role as a precursor for anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic solutions in healthcare.

In the context of green chemistry, CAS No. 7706-85-6 has been explored for its potential in sustainable synthesis routes. With the rise of eco-friendly manufacturing, researchers are investigating catalytic methods to produce this compound with minimal waste. This aligns with global trends toward carbon-neutral processes and the reduction of hazardous byproducts, making it a topic of interest in industrial biotechnology forums.

Another hot topic linked to 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one is its application in functional materials. Its aromatic and heterocyclic structure lends itself to the development of organic semiconductors and photoresponsive materials, which are critical for next-generation electronics. As the demand for flexible electronics and wearable technology grows, this compound’s role in material science is becoming increasingly relevant.

From a commercial perspective, the compound’s use in flavor and fragrance industries is noteworthy. Its methoxyphenyl group imparts subtle aromatic characteristics, making it a candidate for synthesizing natural-identical flavor compounds. This application taps into the booming market for clean-label and plant-based ingredients, which consumers increasingly prefer.

In summary, 4-(3-methoxyphenyl)-2,5-dihydrofuran-2-one (CAS No. 7706-85-6) is a versatile compound with broad applications across pharmaceuticals, materials science, and specialty chemicals. Its relevance to sustainable chemistry, drug discovery, and advanced materials ensures it remains a focal point in scientific and industrial discussions. As research progresses, its potential to address modern challenges in health and technology will likely expand further.